Cas no 1261939-65-4 (3-(5-Formylthiophen-3-yl)-5-hydroxybenzoic acid)

• Product Name: 3-(5-Formylthiophen-3-yl)-5-hydroxybenzoic acid
• CAS No: 1261939-65-4
• MF: C₁₂H₈O₄S
• MW: 248.254522323608
• MDL: MFCD18319818
• CID: 2764820
• PubChem ID: 53225736
• Update Time: 2025-04-21

3-(5-Formylthiophen-3-yl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319818
• SCHEMBL15332306
• 1261939-65-4
• DTXSID30689468
• 3-(2-FORMYLTHIOPHEN-4-YL)-5-HYDROXYBENZOIC ACID
• 3-(2-Formylthiophen-4-yl)-5-hydroxybenzoic acid, 95%
• 3-(5-Formylthiophen-3-yl)-5-hydroxybenzoic acid

• MDL： MFCD18319818
• Inchi： 1S/C12H8O4S/c13-5-11-4-9(6-17-11)7-1-8(12(15)16)3-10(14)2-7/h1-6,14H,(H,15,16)
• InChI Key： AAZGHNGLZSUBCP-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 248.01432991Da
• Monoisotopic Mass: 248.01432991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives